Cas no 2228974-28-3 (O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228974-28-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6264825
• PubChem ID: 165628844
• Update Time: 2025-06-09

O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine
• 2228974-28-3
• O-{[1-(1-ethyl-1H-imidazol-5-yl)cyclopropyl]methyl}hydroxylamine
• EN300-1769389

• Inchi： 1S/C9H15N3O/c1-2-12-7-11-5-8(12)9(3-4-9)6-13-10/h5,7H,2-4,6,10H2,1H3
• InChI Key： GTBADXZHVRGICW-UHFFFAOYSA-N
• SMILES： O(CC1(C2=CN=CN2CC)CC1)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 53.1Ų

Additional information on O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine

Introduction to O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228974-28-3)

O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228974-28-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of hydroxylamines, which are known for their diverse applications in pharmaceutical research, particularly in the development of new therapeutic agents.

The imidazole moiety, a key structural component of O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine, is a well-known heterocyclic ring system that plays a crucial role in various biological processes. Imidazoles are often found in natural products and synthetic compounds with a wide range of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the ethyl group and the cyclopropylmethyl substituent further enhances the structural complexity and potential pharmacological profile of this compound.

Recent studies have highlighted the importance of O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine in the context of drug discovery and development. One notable area of research involves its potential as a ligand for various receptors and enzymes. For instance, preliminary data suggest that this compound may exhibit selective binding to specific G-protein coupled receptors (GPCRs), which are important targets for many therapeutic interventions.

In addition to its receptor-binding properties, O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine has been investigated for its antioxidant and anti-inflammatory effects. Oxidative stress and inflammation are key factors in the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The ability of this compound to modulate these processes could make it a valuable candidate for the development of new treatments.

The synthesis of O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine involves several steps, including the formation of the imidazole ring, the introduction of the ethyl group, and the attachment of the cyclopropylmethyl substituent. Advanced synthetic techniques, such as transition metal-catalyzed reactions and organocatalysis, have been employed to optimize the yield and purity of this compound. These methods not only enhance the efficiency of the synthesis but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

Pharmacokinetic studies have shown that O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, making it suitable for administration in various dosage forms. Additionally, preliminary toxicology assessments indicate that this compound has a low toxicity profile at therapeutic doses, which is an essential consideration for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine in treating specific conditions. Early results from phase I trials have been promising, with no significant adverse effects reported at tested doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, O-{1-(1-ethyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228974-28-3) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.